Cas no 745835-07-8 (4-(azidomethyl)phenylboronic acid)

• Product Name: 4-(azidomethyl)phenylboronic acid
• CAS No: 745835-07-8
• MF: C₇H₈BN₃O₂
• MW: 176.968320846558
• MDL: MFCD24452812
• CID: 4168417
• PubChem ID: 12102747
• Update Time: 2025-05-21

4-(azidomethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [4-(azidomethyl)phenyl]-
• 4-(azidomethyl)phenylboronic acid
• G19650
• EN300-2570817
• 745835-07-8
• CHEMBL4128815
• [4-(Azidomethyl)phenyl]boronic acid

• MDL： MFCD24452812
• Inchi： 1S/C7H8BN3O2/c9-11-10-5-6-1-3-7(4-2-6)8(12)13/h1-4,12-13H,5H2
• InChI Key： KOPINBABOUEUDA-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(CN=[N+]=[N-])=CC=1)O

Computed Properties

• Exact Mass: 177.0709567Da
• Monoisotopic Mass: 177.0709567Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4-(azidomethyl)phenylboronic acid

4-(Azidomethyl)phenylboronic acid (CAS No. 745835-07-8): A Versatile Compound in Modern Chemical and Pharmaceutical Research

4-(Azidomethyl)phenylboronic acid (CAS No. 745835-07-8) is a multifunctional compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including organic synthesis, materials science, and pharmaceutical research. This compound combines the reactivity of the azide group with the versatile chemistry of boronic acids, making it a valuable building block for a wide range of synthetic transformations.

The azide group in 4-(azidomethyl)phenylboronic acid is particularly noteworthy due to its high reactivity in click chemistry reactions, specifically the copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction has become a cornerstone in bioconjugation and materials science, enabling the formation of stable 1,2,3-triazole linkages with high efficiency and selectivity. The phenylboronic acid moiety, on the other hand, provides additional functional groups that can participate in various chemical reactions, such as Suzuki-Miyaura cross-coupling and boronate ester formation.

In the context of pharmaceutical research, 4-(azidomethyl)phenylboronic acid has shown promise as a precursor for the synthesis of bioactive molecules. For instance, recent studies have demonstrated its utility in the development of targeted drug delivery systems. By conjugating this compound to specific ligands or targeting moieties, researchers can achieve enhanced cellular uptake and improved pharmacological properties of therapeutic agents. This approach has been particularly useful in cancer therapy, where precise targeting of tumor cells is crucial for minimizing side effects and maximizing treatment efficacy.

Moreover, the azide functionality in 4-(azidomethyl)phenylboronic acid has been exploited for the modification of biomolecules such as peptides and proteins. Through CuAAC reactions, this compound can be used to introduce functional groups or labels to these biomolecules, facilitating their study and application in various biological assays. For example, researchers have used this approach to create fluorescently labeled proteins for live-cell imaging and to develop novel biosensors for detecting specific biomarkers.

In materials science, 4-(azidomethyl)phenylboronic acid has found applications in the synthesis of functional polymers and nanomaterials. The combination of the azide group and phenylboronic acid moiety allows for the creation of materials with tailored properties, such as enhanced mechanical strength, improved thermal stability, and controlled release capabilities. These materials have potential uses in drug delivery systems, tissue engineering scaffolds, and advanced coatings.

The versatility of 4-(azidomethyl)phenylboronic acid is further highlighted by its role in organic synthesis. The compound serves as a valuable intermediate for the preparation of complex organic molecules with diverse functionalities. Its ability to undergo multiple chemical transformations makes it an attractive choice for synthetic chemists working on the development of new drugs, agrochemicals, and fine chemicals.

In conclusion, 4-(azidomethyl)phenylboronic acid (CAS No. 745835-07-8) is a highly versatile compound with a wide range of applications in modern chemical and pharmaceutical research. Its unique combination of azide and phenylboronic acid functionalities enables it to participate in various chemical reactions and synthetic processes, making it an indispensable tool for researchers across multiple disciplines. As ongoing research continues to uncover new applications and properties of this compound, its importance in scientific advancements is likely to grow even further.